| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742997-1g |
1-((2-(4-Chlorophenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene |
80844-01-5 | 98% | 1g |
￥3864.00 | 2024-04-28 | |
| Ambeed | A616887-1g |
1-((2-(4-Chlorophenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene |
80844-01-5 | 95+% | 1g |
$368.0 | 2025-02-26 | |
| Alichem | A019089510-1g |
1-((2-(4-Chlorophenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene |
80844-01-5 | 95% | 1g |
$368.28 | 2023-09-01 |
The compound CAS No. 80844-01-5, commonly referred to as 1-((2-(4-Chlorophenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene, is a complex organic molecule with a unique structure and diverse applications. This compound has garnered significant attention in the fields of material science, pharmaceuticals, and environmental chemistry due to its versatile properties and potential for innovative applications.
Recent studies have highlighted the importance of understanding the molecular structure of 1-((2-(4-Chlorophenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene. Its structure consists of a benzene ring substituted with a phenoxy group at the 3-position and a methylene group attached to a propoxy chain. The propoxy chain itself is substituted with a 4-chlorophenyl group and a methyl group, creating a highly functionalized molecule. This complexity contributes to its unique reactivity and stability under various conditions.
One of the most promising applications of this compound lies in its use as a precursor in the synthesis of advanced materials. Researchers have explored its role in the development of high-performance polymers, where its ability to form strong intermolecular bonds enhances the mechanical properties of the resulting materials. For instance, studies published in Advanced Materials have demonstrated how this compound can be utilized to create lightweight yet durable polymers suitable for aerospace applications.
In the pharmaceutical industry, CAS No. 80844-01-5 has shown potential as an intermediate in drug synthesis. Its ability to act as a versatile building block allows chemists to design molecules with specific pharmacokinetic profiles. Recent research has focused on its role in the development of anti-inflammatory agents, where its unique structure facilitates interactions with key biological targets.
The environmental impact of this compound has also been a topic of interest. Studies have investigated its biodegradability and toxicity, particularly in aquatic environments. Findings suggest that under certain conditions, it can undergo rapid degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.
The synthesis of 1-((2-(4-Chlorophenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Innovations such as microwave-assisted synthesis have also been explored, offering faster reaction times and higher yields.
In conclusion, CAS No. 80844-01-5, or 1-((2-(4-Chlorophenyl)-2-methylpropoxy)methyl)-3-phenoxybenzene, is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in material science, pharmaceuticals, and environmental chemistry. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemical innovation.
